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Compound of Interest

Compound Name: Praseodymium

Cat. No.: B1222587 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the isolation of

praseodymium (Pr) using ion exchange and solvent extraction techniques. These methods

are critical for obtaining high-purity praseodymium, a rare earth element with growing

importance in various high-technology applications, including magnets, alloys, and catalysts.

The following sections detail the principles, experimental procedures, and quantitative data

associated with these separation technologies.

Ion Exchange Chromatography
Ion exchange chromatography is a powerful technique for separating rare earth elements,

which exhibit very similar chemical properties. The separation is based on the differential

affinity of the ions for an ion exchange resin. By carefully controlling the composition and pH of

the eluent, a selective separation of praseodymium from other lanthanides can be achieved.

Application Notes
Ion exchange is a robust and reliable method for purifying praseodymium from mixtures of

rare earth elements.[1] The process involves the exchange of ions between a liquid phase (the

solution containing the rare earth elements) and a solid phase (the ion exchange resin). Strong

acid cation exchangers are commonly employed for this purpose. The separation of adjacent

rare earth elements like praseodymium and neodymium is particularly challenging due to their

similar ionic radii and chemical behavior.[2]
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One approach involves using interpolymer systems composed of a cation exchanger (like KU-

2-8) and an anion exchanger (like AV-17-8).[3] Studies have shown that the ratio of these

resins can influence the selectivity of sorption for neodymium and praseodymium. For

instance, in a static mode, a 4:2 ratio of KU-2-8 to AV-17-8 showed a 24.16% better sorption of

neodymium over praseodymium, while a 3:3 ratio showed a 39.83% preference for

neodymium.[3] In dynamic mode, while selectivity was less pronounced, high degrees of

extraction for both ions were observed (e.g., 99.36% for Pr³⁺ and 95.67% for Nd³⁺ with a 4:2

system).[3]

Another commonly used resin is Dowex 50WX8, a strong acidic cation exchange resin.[4] The

sorption efficiency of praseodymium on this resin is influenced by factors such as contact

time, nitric acid concentration, and temperature. The equilibrium time for sorption is typically

around 15 minutes.[4]

Experimental Protocol: Praseodymium Separation using
Dowex 50WX8 Resin
This protocol describes the batch-wise separation of praseodymium from an aqueous nitrate

solution using Dowex 50WX8 resin.[4]

Materials:

Dowex 50WX8 cation exchange resin (hydrogen form)

Praseodymium(III) nitrate solution (Pr(NO₃)₃)

Nitric acid (HNO₃)

Citric acid

Deionized water

pH meter

Shaker or magnetic stirrer

Centrifuge
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Procedure:

Resin Preparation: Wash the Dowex 50WX8 resin with deionized water to remove any

impurities.

Sorption:

Prepare a series of aqueous solutions containing a known concentration of Pr(III) (e.g.,

100 mg/L) and varying concentrations of nitric acid (0.5 M to 3.0 M).[4]

Add a known mass of the prepared resin to each solution (e.g., a v/m ratio of 0.05 L/g).[4]

Agitate the mixtures for a set contact time (e.g., 60 minutes) at a constant temperature

(e.g., 25 °C).[4]

Separate the resin from the solution by centrifugation or filtration.

Analyze the supernatant for the remaining Pr(III) concentration to determine the sorption

efficiency.

Desorption (Stripping):

After the sorption step, wash the loaded resin with deionized water to remove any

entrained aqueous solution.

Contact the loaded resin with a stripping agent. A 1.0 M citric acid solution at pH 3 has

been shown to be effective, achieving up to 58% stripping of Pr(III).[4]

Agitate the mixture for a sufficient time (e.g., 60 minutes).

Separate the resin from the stripping solution.

Analyze the stripping solution for the concentration of recovered Pr(III).

Quantitative Data: Ion Exchange

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9134611/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9134611/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9134611/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9134611/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Resin
System

Metal
Ions

Condition
s

Sorption
Efficiency
(%)

Desorptio
n
Efficiency
(%)

Separatio
n Factor

Referenc
e

KU-2-8 &

AV-17-8

(4:2 ratio,

dynamic)

Pr³⁺, Nd³⁺ -

Pr³⁺:

99.36,

Nd³⁺:

95.67

- - [3]

KU-2-8 &

AV-17-8

(3:3 ratio,

dynamic)

Pr³⁺, Nd³⁺ -

Pr³⁺:

81.33,

Nd³⁺: 79

- - [3]

KU-2-8 &

AV-17-8

(4:2 ratio,

static)

Pr³⁺, Nd³⁺ -

Pr³⁺:

19.33,

Nd³⁺: 24

- Nd/Pr: 1.24 [3]

KU-2-8 &

AV-17-8

(3:3 ratio,

static)

Pr³⁺, Nd³⁺ - - - Nd/Pr: 1.40 [3]

Dowex

50WX8
Pr(III)

0.5 M

HNO₃

~60 mg/g

capacity

58 (with

1.0 M citric

acid, pH 3)

- [4]

Solvent Extraction
Solvent extraction is a widely used industrial method for the separation of rare earth elements.

[2][5] This technique involves the transfer of a metal ion from an aqueous phase to an

immiscible organic phase containing an extractant. The selectivity of the extraction process for

a particular rare earth element is dependent on the choice of extractant, the pH of the aqueous

phase, and the concentrations of the various species.
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A variety of extractants have been investigated for the separation of praseodymium. These

can be broadly categorized as acidic, basic, and neutral extractants.

Acidic Extractants: Organophosphorus acids are the most common type of extractant for rare

earth separation. PC88A (2-ethylhexyl phosphonic acid mono-2-ethylhexyl ester) is a

commercially important extractant for the Pr/Nd split.[2] Other effective acidic extractants

include D2EHPA (di-2-ethylhexyl phosphoric acid) and Cyanex 272 (bis(2,4,4-trimethylpentyl)

phosphinic acid).[6][7] The extraction process with these reagents is a cation exchange

mechanism where a proton from the extractant is exchanged for a metal ion.[8]

Neutral Extractants: Neutral organophosphorus compounds like Cyanex 921 and Cyanex

923 can also be used to extract praseodymium from acidic nitrate media.[9] The extraction

mechanism in this case is solvation.

Synergistic Extraction: The combination of two or more extractants can sometimes lead to a

significant enhancement in extraction efficiency and selectivity, a phenomenon known as

synergism. For instance, a mixture of Cyanex 272 and Alamine 336 has shown synergistic

effects for the extraction of both praseodymium and neodymium.[10]

The separation of praseodymium and neodymium is a key and challenging step in rare earth

refining.[2] The separation factor (β), which is the ratio of the distribution coefficients of the two

metals, is a measure of the effectiveness of the separation. For adjacent rare earth elements,

these values are often low, necessitating multi-stage extraction processes.[2]

Experimental Protocol: Solvent Extraction of
Praseodymium using PC88A
This protocol outlines a general procedure for the solvent extraction of praseodymium from a

mixed rare earth solution using PC88A.

Materials:

PC88A (2-ethylhexyl phosphonic acid mono-2-ethylhexyl ester)

Kerosene or other suitable organic diluent
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Aqueous feed solution containing praseodymium and other rare earth elements (e.g., in a

chloride or nitrate medium)

Hydrochloric acid (HCl) or Nitric acid (HNO₃) for pH adjustment

Sodium hydroxide (NaOH) for pH adjustment

Separatory funnels

pH meter

Mechanical shaker

Procedure:

Organic Phase Preparation: Prepare a solution of PC88A in the organic diluent at the desired

concentration (e.g., 1 M).

Aqueous Phase Preparation: Prepare the aqueous feed solution containing the rare earth

elements. Adjust the pH to the desired value (e.g., pH 2-5) using HCl or NaOH.[8]

Extraction:

In a separatory funnel, mix equal volumes of the organic and aqueous phases.

Shake the mixture vigorously for a sufficient time to reach equilibrium (e.g., 10-20

minutes).[5][7]

Allow the phases to separate.

Collect the aqueous phase (raffinate) and the organic phase (loaded organic).

Analysis:

Analyze the raffinate for the concentration of praseodymium and other rare earth

elements to determine the extraction efficiency and distribution coefficients.

The concentration of metal in the organic phase can be calculated by mass balance.
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Stripping:

To recover the extracted praseodymium from the loaded organic phase, contact it with a

mineral acid solution (e.g., 2 M HNO₃).[6]

Follow a similar procedure as in the extraction step.

Analyze the stripping solution to determine the recovery of praseodymium.

Quantitative Data: Solvent Extraction
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Extractan
t System

Metal
Ions

Aqueous
Phase
Condition
s

Organic
Phase
Condition
s

Extractio
n
Efficiency
(%)

Separatio
n Factor
(β)

Referenc
e

PC88A Pr, Nd
25 wt% Pr,

75 wt% Nd
-

>99%

purity Nd

produced

- [2]

DODGAA

in 1-

hexanol

Pr, Nd

0.1 M

Pr+Nd,

Pr:Nd = 1:1

0.3 M

DODGAA
- - [5]

PC-88A in

hexane
Pr, Nd

0.3 M

Pr+Nd,

Pr:Nd = 1:1

1 M PC-

88A
- - [5]

D2EHPA Pr, Nd, Dy pH 2
1 M

D2EHPA
Pr: 85.59 - [6]

Cyanex

272
Pr - -

Pr

extraction:

91.7

- [6]

Cyanex

921 in

kerosene

Pr(III)

0.001 M

HNO₃, 0.1

M KNO₃

0.5 M

Cyanex

921

92.6 - [9]

Cyanex

923 in

kerosene

Pr(III)

0.001 M

HNO₃, 0.1

M KNO₃

0.5 M

Cyanex

923

92.8 - [9]

[336At]

[NO₃] with

EDTA

Pr, Nd, Dy - -

Extraction

order: Pr >

Nd > Dy

- [10]

Visualization of Separation Workflows
Ion Exchange Chromatography Workflow
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Caption: Workflow for praseodymium separation by ion exchange chromatography.

Solvent Extraction Workflow
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Caption: General workflow for praseodymium separation using solvent extraction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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